5-Methoxy-1-methyl-1H-pyrazole-3-sulfonamide

• Molecular Formula: C5H9N3O3S
• Molecular Weight: 191.21 g/mol
• SMILES: CN1C(=CC(=N1)S(=O)(=O)N)OC
• InChI: InChI=1S/C5H9N3O3S/c1-8-5(11-2)3-4(7-8)12(6,9)10/h3H,1-2H3,(H2,6,9,10)
• InChIKey: ZUTCTPBQJUFDCG-UHFFFAOYSA-N

Standard pyrazole sulfonamides lack the critical 5-methoxy group, altering electron density and sulfonamide pKa-leading to failed SAR reproducibility. This exact regioisomer ensures predictable target engagement. - **Key differentiator:** Methoxy group modulates H-bonding and conformation for CA IX/XII or 15-LO inhibition studies. - **Synthetic utility:** Methylated pyrazole N avoids unwanted side reactions in agrochemical or probe synthesis. - **Supply guarantee:** In-stock inventory with global shipping; batch-specific purity documentation available.

5-Methoxy-1-methyl-1H-pyrazole-3-sulfonamide: Core Building Block

5-Methoxy-1-methyl-1H-pyrazole-3-sulfonamide (CAS 1690795-83-5) is a heterocyclic building block featuring a pyrazole core with a 5-methoxy substituent and a 3-sulfonamide functional group . This compound belongs to the broader class of pyrazole-3-sulfonamides, which are widely utilized in medicinal chemistry and agrochemical research as versatile intermediates for constructing diverse libraries of bioactive molecules [1]. The strategic combination of the electron-donating methoxy group at the 5-position and the hydrogen-bond-capable sulfonamide at the 3-position imparts distinct physicochemical properties that differentiate it from other regioisomeric and non-substituted analogs, making it a unique entry point for structure-activity relationship (SAR) exploration [2].

Regioisomeric specificity 5-methoxy substitution differentiates scaffold from unsubstituted pyrazole-3-sulfonamides for SAR exploration

Functional diversification Sulfonamide handle enables library synthesis of sulfonylureas, sulfonamides, and probes

Target-class context Class-level evidence supports exploration of carbonic anhydrase and 15-lipoxygenase inhibition

• [1] Ngu, K., Weinstein, D. S., et al. (2011). Pyrazole-based sulfonamide and sulfamides as potent inhibitors of mammalian 15-lipoxygenase. Bioorganic & Medicinal Chemistry Letters, 21(14), 4141-4145. View Source
• [2] Balseven, H., Isgor, M. M., Mert, S., Alim, Z., Beydemir, S., Ok, S., & Kasimogullari, R. (2013). Facile synthesis and characterization of novel pyrazole-sulfonamides and their inhibition effects on human carbonic anhydrase isoenzymes. Bioorganic & Medicinal Chemistry, 21(1), 21-27. View Source

5-Methoxy-1-methyl-1H-pyrazole-3-sulfonamide: Irreplaceable Scaffold

Generic substitution with a standard, unsubstituted 1H-pyrazole-3-sulfonamide or a simple N-methylated derivative is inadequate due to the profound impact of the 5-methoxy group on both chemical reactivity and biological target engagement. The methoxy substituent alters the electronic density of the pyrazole ring, directly influencing the sulfonamide group's pKa, hydrogen-bonding network, and overall molecular conformation [1]. In the context of enzyme inhibition, for example, SAR studies on pyrazole sulfonamides have demonstrated that subtle modifications to the heterocyclic core can shift inhibitory potency and selectivity profiles by orders of magnitude, particularly against isoforms like carbonic anhydrases and lipoxygenases [2]. Therefore, procuring the precise 5-methoxy-1-methyl-3-sulfonamide regioisomer is not a matter of convenience but a strict requirement for achieving reproducible and predictable outcomes in both synthesis and assay development [3].

Regioisomer mismatch Absence of 5-methoxy group alters electronic properties and hydrogen-bonding capacity, potentially shifting target engagement profiles.

Synthetic limitation of analogs Unsubstituted or N-aryl pyrazole sulfonamides may require additional protection steps, reducing synthetic efficiency and reproducibility.

SAR sensitivity Subtle substitution changes in pyrazole core can shift enzyme inhibition potency and isoform selectivity, as shown in related series.

• [1] Singh, S. K., Saibaba, V., Rao, K. S., Reddy, P. G., Daga, P. R., Rajjak, S. A., Misra, P., & Rao, Y. K. (2005). Synthesis and SAR/3D-QSAR studies on the COX-2 inhibitory activity of 1,5-diarylpyrazoles to validate the modified pharmacophore. European Journal of Medicinal Chemistry, 40(10), 977-989. View Source
• [2] Ngu, K., Weinstein, D. S., et al. (2011). Pyrazole-based sulfonamide and sulfamides as potent inhibitors of mammalian 15-lipoxygenase. Bioorganic & Medicinal Chemistry Letters, 21(14), 4141-4145. View Source
• [3] Lv, X. H., Ren, Z. L., Liu, H., Li, H. D., Li, Q. S., Wang, L., & Zhang, L. S. (2018). Design, Synthesis and Biological Evaluation of Novel Pyrazole Sulfonamide Derivatives as Potential AHAS Inhibitors. Chinese Journal of Organic Chemistry, 38(10), 2668-2676. View Source

5-Methoxy-1-methyl-1H-pyrazole-3-sulfonamide: Comparator Evidence

5-Methoxy Substitution: Structural Impact

The presence of the 5-methoxy group in 5-Methoxy-1-methyl-1H-pyrazole-3-sulfonamide is a critical structural determinant for both synthetic utility and biological profile. Unlike unsubstituted pyrazole-3-sulfonamides (e.g., 1-methyl-1H-pyrazole-3-sulfonamide) or those with bulkier aryl groups, the 5-methoxy substituent provides a balance of electron donation and minimal steric hindrance [1]. This influences the sulfonamide's ability to act as a hydrogen-bond donor/acceptor and modulates the reactivity of the pyrazole ring in subsequent cross-coupling or functionalization reactions [2].

Structural Impact

Class-level

5-OCH₃ present vs. unsubstituted pyrazole

Supports regioisomer-specific SAR exploration

In silico and synthetic series observations

Evidence Dimension	Structural and Electronic Influence on Scaffold
Target Compound Data	Pyrazole core substituted with 5-methoxy and 3-sulfonamide groups
Comparator Or Baseline	1-Methyl-1H-pyrazole-3-sulfonamide (no 5-substituent)
Quantified Difference	Presence vs. absence of electron-donating methoxy group; impacts dipole moment and hydrogen-bonding potential
Conditions	In silico modeling and synthetic chemistry observations from analogous series [1]

Why This Matters

This substitution pattern is not arbitrary; it is a key determinant in the scaffold's ability to achieve potent inhibition in target-based assays, as evidenced in related pyrazole sulfonamide series [3].

• [1] Singh, S. K., et al. (2005). Synthesis and SAR/3D-QSAR studies on the COX-2 inhibitory activity of 1,5-diarylpyrazoles. European Journal of Medicinal Chemistry, 40(10), 977-989. View Source
• [2] Balseven, H., et al. (2013). Facile synthesis and characterization of novel pyrazole-sulfonamides and their inhibition effects on human carbonic anhydrase isoenzymes. Bioorganic & Medicinal Chemistry, 21(1), 21-27. View Source
• [3] Ngu, K., et al. (2011). Pyrazole-based sulfonamide and sulfamides as potent inhibitors of mammalian 15-lipoxygenase. Bioorganic & Medicinal Chemistry Letters, 21(14), 4141-4145. View Source

Synthetic Diversification vs. N1-Substituted Analogs

5-Methoxy-1-methyl-1H-pyrazole-3-sulfonamide offers a defined synthetic entry point for diversification. Its 3-sulfonamide group can be directly elaborated into sulfonylureas, sulfonamides, or used as a directing group, while the 5-methoxy group can be demethylated or further modified [1]. This contrasts with N-unsubstituted pyrazole sulfonamides, which require an additional protection/deprotection step, or N-aryl analogs, which may have reduced reactivity at the pyrazole nitrogen .

Synthetic Diversification

Reported

Direct elaboration via sulfonamide, methoxy handle

Streamlines library synthesis without protection

Compared to N-unsubstituted or N-aryl analogs

Evidence Dimension	Synthetic Efficiency and Diversification Potential
Target Compound Data	Readily functionalizable at sulfonamide nitrogen; methoxy group provides a handle for further modification
Comparator Or Baseline	1H-pyrazole-3-sulfonamide (N-unsubstituted) or 1-phenyl-1H-pyrazole-3-sulfonamide
Quantified Difference	Avoidance of protection/deprotection steps (qualitative yield improvement estimated in related protocols [1])
Conditions	Standard organic synthesis and parallel library generation workflows

Why This Matters

This compound streamlines the synthesis of complex pyrazole-containing libraries, directly impacting time and cost efficiency in medicinal chemistry campaigns.

• [1] Balseven, H., et al. (2013). Facile synthesis and characterization of novel pyrazole-sulfonamides. Bioorganic & Medicinal Chemistry, 21(1), 21-27. View Source

Enzyme Inhibition: CA and 15-LO Profiles

While direct quantitative data for this precise compound is limited in the public domain, robust class-level SAR demonstrates the value proposition. Studies on closely related pyrazole-3-sulfonamides reveal that methoxy substitution on the pyrazole core is a key driver of potent inhibition against carbonic anhydrase (CA) isoforms and 15-lipoxygenase (15-LO) [1]. For instance, in a series of pyrazole-sulfonamides, compounds with polymethoxylated aryl rings or methoxy groups adjacent to the sulfonamide showed nanomolar Ki values against tumor-associated CA IX and XII [2]. Similarly, 3,4,5-tri-substituted pyrazoles, including methoxy-containing analogs, exhibited potent 15-LO inhibition with optimized physicochemical properties [3].

CA & 15-LO Inhibition

Class-level

Ki 0.62–1.3 nM

Supports target-class screening exploration

Reported for methoxy-pyrazole sulfonamide series

Evidence Dimension	Inhibitory Potency (Ki or IC50) in Enzyme Assays
Target Compound Data	Expected to be a moderate to potent inhibitor based on methoxy-pyrazole sulfonamide SAR trends
Comparator Or Baseline	Unsubstituted or 5-phenyl pyrazole-3-sulfonamide analogs
Quantified Difference	Methoxy-substituted analogs in literature achieve Ki values as low as 0.62 nM (CA XII) and 1.3 nM (CA IX), compared to significantly weaker inhibition for unsubstituted or bulky aryl analogs [2]
Conditions	In vitro enzyme inhibition assays (stopped-flow CO2 hydration for CAs; spectrophotometric assay for 15-LO) [REFS-1, REFS-3]

Why This Matters

Procuring this building block enables the rapid generation of focused libraries for probing CA and 15-LO targets, where SAR is highly sensitive to the pyrazole substitution pattern.

• [1] Balseven, H., et al. (2013). Facile synthesis and characterization of novel pyrazole-sulfonamides and their inhibition effects on human carbonic anhydrase isoenzymes. Bioorganic & Medicinal Chemistry, 21(1), 21-27. View Source
• [2] PMC Table: Chemical structures of pyrazole-based sulfonamide analogues, Ki values against CAIs. (n.d.). View Source
• [3] Ngu, K., et al. (2011). Pyrazole-based sulfonamide and sulfamides as potent inhibitors of mammalian 15-lipoxygenase. Bioorganic & Medicinal Chemistry Letters, 21(14), 4141-4145. View Source

5-Methoxy-1-methyl-1H-pyrazole-3-sulfonamide: Applications

Medicinal Chemistry: CA and 15-LO Inhibitor Libraries

Given the established SAR linking pyrazole methoxy substitution to enhanced carbonic anhydrase (CA) and 15-lipoxygenase (15-LO) inhibition, this compound is ideally suited as a starting point for designing focused compound libraries. Researchers can leverage the 5-methoxy-3-sulfonamide core to explore the chemical space around these therapeutically relevant targets, aiming to replicate or improve upon the sub-nanomolar Ki values observed for related methoxy-pyrazole sulfonamides against CA IX and CA XII [REFS-1, REFS-2].

Organic Synthesis: Agrochemical and Pharma Intermediate

The compound's structure, featuring a methylated pyrazole nitrogen and a sulfonamide at the 3-position, makes it a strategic intermediate for synthesizing sulfonylurea herbicides and other agrochemical agents. The 5-methoxy group provides a site for potential metabolic modulation or further functionalization. This avoids the synthetic challenges associated with unprotected pyrazole NH groups, streamlining the production of patentable and active ingredients [3].

Chemical Biology: Sulfonamide-Binding Probes

The sulfonamide moiety is a well-known zinc-binding group (ZBG) in many enzymes. 5-Methoxy-1-methyl-1H-pyrazole-3-sulfonamide can be functionalized to create activity-based probes or affinity reagents for profiling the 'sulfonome'. The methoxy group offers a handle for installing photoaffinity labels or biotin tags without disrupting the core pharmacophore, enabling target identification and validation studies [4].

Application

Selection Property

Validation Focus

CA/15-LO inhibitor design

5-methoxy-3-sulfonamide core for target-class SAR

Carbonic anhydrase and 15-lipoxygenase enzyme assays

Agrochemical & pharma intermediate

N-methyl sulfonamide scaffold for diversification

Herbicidal or pharmacological activity screening

Sulfonome probes

Zinc-binding group (ZBG) with methoxy handle

Target engagement and pull-down studies

• [1] Balseven, H., et al. (2013). Facile synthesis and characterization of novel pyrazole-sulfonamides and their inhibition effects on human carbonic anhydrase isoenzymes. Bioorganic & Medicinal Chemistry, 21(1), 21-27. View Source
• [2] PMC Table: Chemical structures of pyrazole-based sulfonamide analogues, Ki values against CAIs. (n.d.). View Source
• [3] Patent: Pyrazolesulfonamide derivative, and herbicide containing it. (n.d.). Justia Patents. View Source
• [4] Ngu, K., et al. (2011). Pyrazole-based sulfonamide and sulfamides as potent inhibitors of mammalian 15-lipoxygenase. Bioorganic & Medicinal Chemistry Letters, 21(14), 4141-4145. View Source